2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C14H15N3O5S/c1-8-13(19)16(14(20)9(2)23-8)7-12(18)15-10-3-5-11(6-4-10)17(21)22/h3-6,8-9H,7H2,1-2H3,(H,15,18)
• InChI Key: GHFVMDRGXWPYLX-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(C(=O)C(S1)C)CC(=O)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H15N3O5S
• DSSTOX Substance ID: DTXSID001331929
• Molecular Weight: 337.35 g/mol
• Solubility: 45.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 868215-43-4

Description

2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(4-nitrophenyl)acetamide, also known as DTNB, is a chemical compound that has been widely used in scientific research. It is a yellow crystalline powder that is soluble in water and organic solvents. DTNB has been used in various applications, including biochemistry, molecular biology, and pharmacology.

Scientific Research Applications

Antifungal Agents

Derivatives of 2-oxo-morpholin-3-yl-acetamide, including compounds structurally related to 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(4-nitrophenyl)acetamide, have been identified as broad-spectrum antifungal agents effective against Candida and Aspergillus species. These derivatives exhibit considerable in vitro antifungal activity and in vivo efficacy in murine models of systemic Candida albicans infection (Bardiot et al., 2015).

Anticancer and Antioxidant Properties

Nitrophenyl-group-containing heterocycles, which share a common structural motif with 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(4-nitrophenyl)acetamide, have been synthesized and evaluated for their anticancer activity and antioxidant properties. These compounds, particularly those bearing the nitrophenyl group, have shown potential in treating cancer and protecting against oxidative stress (Sayed et al., 2021).

Antimicrobial Evaluation

A series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives were synthesized and evaluated for their antimicrobial and hemolytic activity. These compounds, related to 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(4-nitrophenyl)acetamide, exhibited varying degrees of activity against selected microbial species, highlighting their potential as antimicrobial agents (Gul et al., 2017).

Bioactive Nitrosylated and Nitrated Compounds

Research into bioactive nitrosylated and nitrated N-(2-hydroxyphenyl)acetamides, which are chemically related to the compound of interest, has unveiled an alternative pathway to phytotoxic metabolites derived from 2-amidophenol. These compounds have shown promise in eliciting alterations in gene expression profiles related to pathogen defense in Arabidopsis thaliana, suggesting potential applications in agricultural biotechnology (Girel et al., 2022).